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Introduction

CU-76 is a potent and selective small-molecule inhibitor of cyclic GMP-AMP synthase (CGAS)
[1][2][3][4]. As a key component of the innate immune system, cGAS functions as a cytosolic
DNA sensor. Upon binding to double-stranded DNA (dsDNA) from pathogens or damaged host
cells, cGAS catalyzes the synthesis of the second messenger 2'3'-cyclic GMP-AMP (cGAMP)
[5][6][7]. cGAMP then binds to and activates the stimulator of interferon genes (STING),
triggering a signaling cascade that culminates in the production of type | interferons (IFNs) and
other pro-inflammatory cytokines, establishing an antiviral state[5][6][7]. Given the central role
of the cGAS-STING pathway in antiviral defense against DNA viruses and retroviruses, CU-76
serves as a valuable research tool for elucidating the involvement of this pathway in various
viral infection models and for the development of novel therapeutic strategies.

These application notes provide an overview of the potential uses of CU-76 in virology
research, complete with detailed, illustrative experimental protocols and data presentation.

Mechanism of Action

CU-76 selectively inhibits the cGAS-STING pathway. It has been demonstrated to reduce the
dimerization of IFN regulatory factor 3 (IRF3) and decrease the production of IFN-[3 in response
to DNA stimulation in human monocytic THP-1 cells[1][3]. Importantly, CU-76 does not affect
other nucleic acid sensing pathways, such as the RIG-I-MAVS pathway, which is responsible
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for detecting viral RNA[1][3]. This selectivity makes CU-76 an ideal tool for specifically probing
the role of cGAS in viral infections.

Diagram of the cGAS-STING Signaling Pathway and the inhibitory action of CU-76.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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